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Compound of Interest

Compound Name: 5-MethoxyPinocembroside

Cat. No.: B3028007 Get Quote

Application Notes and Protocols for 5-
MethoxyPinocembroside
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-MethoxyPinocembroside is a flavonoid compound isolated from Penthorumchinense Pursh.

[1] Flavonoids are a class of natural products known for a wide range of biological activities,

making them of significant interest in pharmaceutical research and drug development. This

document provides detailed protocols for the preparation of 5-MethoxyPinocembroside stock

solutions for use in in vitro and in vivo experiments.

Quantitative Data Summary
Due to the limited availability of specific quantitative data for 5-MethoxyPinocembroside, the

following table includes data for the closely related and structurally similar flavonoid,

Pinocembrin, to provide a reasonable starting point for experimental design. Researchers are

encouraged to perform their own solubility and dose-response studies for 5-
MethoxyPinocembroside.
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Parameter Solvent/System Value Notes

Solubility

5-

MethoxyPinocembrosi

de

DMSO

Data not available.

Assumed to be similar

to Pinocembrin.

It is recommended to

test solubility starting

from 10 mg/mL.

Pinocembrin DMSO
~30 mg/mL (~117

mM)

A high concentration

stock solution can be

prepared.[2][3]

Pinocembrin Ethanol ~1 mg/mL

Lower solubility

compared to DMSO.

[2]

Pinocembrin DMF ~30 mg/mL
Similar solubility to

DMSO.[2]

Recommended Stock

Solution

Concentration

5-

MethoxyPinocembrosi

de

DMSO 10-50 mM

Based on the solubility

of Pinocembrin and

the need for a

concentrated stock for

serial dilutions.

Typical In Vitro

Working

Concentrations

(based on

Pinocembrin)

Cancer Cell Lines

(e.g., Ovarian, Lung)
Cell Culture Media 100 - 200 µM

Shown to decrease

cell viability and

induce apoptosis.[3][4]

Keratinocytes Cell Culture Media 15 - 125 µM Can enhance cell

proliferation, with peak
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effect around 62.5 µM.

[5]

Storage Conditions

Powder -20°C ≥ 4 years
Store in a dry, dark

place.[2]

Stock Solution (in

DMSO)
-20°C or -80°C 1-6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution of 5-
MethoxyPinocembroside in DMSO
Materials:

5-MethoxyPinocembroside (powder)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass of 5-MethoxyPinocembroside.

The molecular weight of 5-MethoxyPinocembroside is 432.42 g/mol .

To prepare 1 mL of a 50 mM stock solution, you will need:

Mass (g) = 50 mmol/L * 1 L/1000 mL * 432.42 g/mol * 1 mL = 0.021621 g = 21.62 mg
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Weigh the 5-MethoxyPinocembroside.

Carefully weigh out 21.62 mg of 5-MethoxyPinocembroside powder and place it into a

sterile microcentrifuge tube.

Add DMSO.

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the powder.

Dissolve the compound.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure

there are no visible particles.

Storage.

Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile microcentrifuge tubes

to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
Materials:

50 mM 5-MethoxyPinocembroside stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:
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Determine the final desired concentration of 5-MethoxyPinocembroside for your

experiment (e.g., 100 µM).

Perform serial dilutions. It is recommended to perform a serial dilution to avoid precipitation

of the compound in the aqueous cell culture medium.

Intermediate Dilution (e.g., 1 mM):

Dilute the 50 mM stock solution 1:50 in sterile cell culture medium.

For example, add 2 µL of the 50 mM stock solution to 98 µL of cell culture medium. Mix

well by gentle pipetting.

Final Working Solution (e.g., 100 µM):

Dilute the 1 mM intermediate solution 1:10 in the final volume of cell culture medium for

your experiment.

For example, to prepare 1 mL of a 100 µM working solution, add 100 µL of the 1 mM

intermediate solution to 900 µL of cell culture medium.

DMSO Control.

It is crucial to include a vehicle control in your experiments. Prepare a control solution

containing the same final concentration of DMSO as your highest concentration working

solution. For the example above, the final DMSO concentration would be 0.2%.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to avoid cytotoxic effects.

Always prepare fresh working solutions from the frozen stock on the day of the experiment.

The optimal concentration of 5-MethoxyPinocembroside will be cell-line and assay-

dependent. It is recommended to perform a dose-response curve to determine the optimal

concentration for your specific experimental setup.
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Visualizations

Workflow for Preparing 5-MethoxyPinocembroside Stock and Working Solutions
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Caption: Workflow for the preparation of 5-MethoxyPinocembroside stock and working

solutions.

Hypothetical Signaling Pathway for 5-MethoxyPinocembroside in Cancer Cells
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Caption: A hypothetical signaling pathway for 5-MethoxyPinocembroside in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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